Cas no 896271-43-5 (N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896271-43-5
• MF: C₂₀H₂₂ClN₃O₄S
• MW: 435.924382686615
• CID: 5958892
• PubChem ID: 18574813
• Update Time: 2025-06-12

N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• N'-(4-chlorophenyl)-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• AKOS024661637
• N1-(4-chlorophenyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide
• 896271-43-5
• F2574-0116
• N'-(4-chlorophenyl)-N-{[1-(4-methylbenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide

• Inchi： 1S/C20H22ClN3O4S/c1-14-4-10-18(11-5-14)29(27,28)24-12-2-3-17(24)13-22-19(25)20(26)23-16-8-6-15(21)7-9-16/h4-11,17H,2-3,12-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key： SXAYTNWKNRMNJN-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC=C(C)C=C1)(=O)=O)(=O)C(NC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 435.1019551g/mol
• Monoisotopic Mass: 435.1019551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Introduction to N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896271-43-5)

N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 896271-43-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The detailed structure of this molecule includes a 4-chlorophenyl group, a 4-methylbenzenesulfonyl moiety, and a pyrrolidin-2-ylmethyl substituent, all of which contribute to its distinctive chemical and pharmacological profile.

The 4-chlorophenyl group is a common feature in many pharmaceutical compounds, known for its ability to enhance binding affinity and selectivity in biological targets. This moiety can interact with various enzymes and receptors, making it a valuable component in the design of drugs targeting neurological disorders, inflammation, and other diseases. The presence of the 4-methylbenzenesulfonyl group further adds to the compound's complexity, as this sulfonamide derivative is often associated with potent biological activity. Sulfonamides have been widely used in medicine due to their antimicrobial, anti-inflammatory, and anticonvulsant properties.

The core of the molecule is the pyrrolidin-2-ylmethyl group, which is part of a pyrrolidine ring. Pyrrolidine derivatives are well-documented for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and cardiovascular medications. The combination of these structural elements in N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide suggests a multifaceted interaction with biological targets, potentially making it a versatile candidate for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. The use of high-throughput screening (HTS) techniques has further accelerated the discovery process by allowing rapid evaluation of large libraries of compounds for biological activity. N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has been subjected to various computational studies to understand its potential pharmacokinetic properties and to identify possible lead compounds for further optimization.

In vitro studies have begun to uncover the biological profile of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to metabolic disorders and neurodegenerative diseases. The 4-chlorophenyl group's interaction with aromatic hydrophobic pockets in proteins appears to be a key factor in its binding affinity. Additionally, the sulfonamide functionality may participate in hydrogen bonding interactions, further stabilizing the compound's binding to biological targets.

The synthesis of N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of this molecule. These methods not only enhance efficiency but also allow for the introduction of structural modifications that can fine-tune the compound's biological activity.

One of the most exciting aspects of this compound is its potential application in treating diseases with unmet medical needs. For instance, its structural features suggest that it might interfere with pathways involved in cancer progression or neurodegeneration. While these findings are preliminary, they highlight the importance of continued research into novel chemical entities like N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide.

The development of new drugs is a lengthy and costly process, often requiring several years from initial discovery to market approval. However, the use of innovative technologies such as artificial intelligence (AI) and machine learning (ML) is streamlining this process by predicting drug efficacy and toxicity more rapidly than traditional methods. These tools can analyze vast datasets generated from high-throughput screening experiments and identify promising candidates like N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide for further investigation.

Future research directions for this compound include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models. By understanding how it interacts with biological targets at the molecular level, researchers can design more effective derivatives with improved pharmacological properties. Additionally, studies on its metabolic stability and pharmacokinetic behavior will be crucial for determining its potential as a therapeutic agent.

The integration of interdisciplinary approaches—combining organic chemistry, medicinal chemistry, biochemistry, and computational biology—will be essential for maximizing the therapeutic potential of N'-(4-chlorophenyl)-N-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide. Collaborative efforts between academic institutions and pharmaceutical companies will facilitate the translation of laboratory discoveries into clinical applications that benefit patients worldwide.